Cas no 2411256-98-7 (4-({4-[5-(Trifluoromethyl)pyridin-2-yl]-1,4-diazepan-1-yl}methyl)phenyl sulfurofluoridate)

4-({4-[5-(Trifluoromethyl)pyridin-2-yl]-1,4-diazepan-1-yl}methyl)phenyl sulfurofluoridate is a specialized organosulfur compound featuring a trifluoromethylpyridine moiety linked to a diazepane ring and a phenyl sulfurofluoridate group. Its structural complexity confers unique reactivity, making it valuable in medicinal chemistry and agrochemical research. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the sulfurofluoridate moiety offers potential as a reactive handle for further functionalization. This compound is particularly useful in the development of protease inhibitors or kinase-targeting agents due to its ability to interact with biological targets through multiple binding modes. Its well-defined synthetic route ensures reproducibility for research applications.
4-({4-[5-(Trifluoromethyl)pyridin-2-yl]-1,4-diazepan-1-yl}methyl)phenyl sulfurofluoridate structure
2411256-98-7 structure
Product Name:4-({4-[5-(Trifluoromethyl)pyridin-2-yl]-1,4-diazepan-1-yl}methyl)phenyl sulfurofluoridate
CAS No:2411256-98-7
MF:C18H19F4N3O3S
MW:433.420377016068
CID:5681555
PubChem ID:165870287
Update Time:2025-10-29

4-({4-[5-(Trifluoromethyl)pyridin-2-yl]-1,4-diazepan-1-yl}methyl)phenyl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

    • 4-({4-[5-(trifluoromethyl)pyridin-2-yl]-1,4-diazepan-1-yl}methyl)phenyl sulfurofluoridate
    • Z4321023031
    • 2411256-98-7
    • EN300-26609362
    • 4-({4-[5-(Trifluoromethyl)pyridin-2-yl]-1,4-diazepan-1-yl}methyl)phenyl sulfurofluoridate
    • Inchi: 1S/C18H19F4N3O3S/c19-18(20,21)15-4-7-17(23-12-15)25-9-1-8-24(10-11-25)13-14-2-5-16(6-3-14)28-29(22,26)27/h2-7,12H,1,8-11,13H2
    • InChI Key: CSRADZKNGXCVSC-UHFFFAOYSA-N
    • SMILES: S(=O)(=O)(OC1C=CC(=CC=1)CN1CCN(C2C=CC(C(F)(F)F)=CN=2)CCC1)F

Computed Properties

  • Exact Mass: 433.10832530g/mol
  • Monoisotopic Mass: 433.10832530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 621
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 71.1Ų

4-({4-[5-(Trifluoromethyl)pyridin-2-yl]-1,4-diazepan-1-yl}methyl)phenyl sulfurofluoridate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26609362-1g
2411256-98-7 90%
1g
$0.0 2023-11-28
Enamine
EN300-26609362-1.0g
4-({4-[5-(trifluoromethyl)pyridin-2-yl]-1,4-diazepan-1-yl}methyl)phenyl sulfurofluoridate
2411256-98-7 95.0%
1.0g
$0.0 2025-03-20

4-({4-[5-(Trifluoromethyl)pyridin-2-yl]-1,4-diazepan-1-yl}methyl)phenyl sulfurofluoridate Related Literature

Additional information on 4-({4-[5-(Trifluoromethyl)pyridin-2-yl]-1,4-diazepan-1-yl}methyl)phenyl sulfurofluoridate

Comprehensive Overview of 4-({4-[5-(Trifluoromethyl)pyridin-2-yl]-1,4-diazepan-1-yl}methyl)phenyl sulfurofluoridate (CAS No. 2411256-98-7)

The compound 4-({4-[5-(Trifluoromethyl)pyridin-2-yl]-1,4-diazepan-1-yl}methyl)phenyl sulfurofluoridate (CAS No. 2411256-98-7) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its unique structural features, including a trifluoromethylpyridine moiety and a sulfurofluoridate group, this molecule is being explored for its potential applications in targeted therapies and biochemical research. Researchers are particularly interested in its role as a potential modulator of protein-protein interactions, a hot topic in modern drug development.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their enhanced metabolic stability and bioavailability. The presence of the trifluoromethyl group in 4-({4-[5-(Trifluoromethyl)pyridin-2-yl]-1,4-diazepan-1-yl}methyl)phenyl sulfurofluoridate makes it a promising candidate for further investigation in the context of enzyme inhibition and receptor binding. This aligns with the growing trend of fluorinated pharmaceuticals, which are increasingly prevalent in FDA-approved drugs.

The 1,4-diazepane ring in this compound adds another layer of complexity and functionality. Diazepane derivatives are known for their conformational flexibility, which can be leveraged to improve binding affinity and selectivity. This structural feature is particularly relevant in the design of central nervous system (CNS) therapeutics, a field that has seen exponential growth due to the rising prevalence of neurological disorders. The incorporation of a sulfurofluoridate group further enhances the molecule's reactivity, making it a valuable tool for proteomics research and chemical biology applications.

From a synthetic chemistry perspective, 4-({4-[5-(Trifluoromethyl)pyridin-2-yl]-1,4-diazepan-1-yl}methyl)phenyl sulfurofluoridate represents a challenging yet rewarding target for total synthesis. The pyridine-diazepane scaffold requires meticulous optimization of reaction conditions to achieve high yields and purity. This has led to increased interest in green chemistry approaches, such as catalytic methods and solvent-free reactions, to streamline its production. Such innovations are critical in addressing the pharmaceutical industry's push toward sustainable synthesis.

The potential applications of this compound extend beyond therapeutics. Its unique properties make it a candidate for use in materials science, particularly in the development of advanced polymers and coatings. The sulfurofluoridate group, for instance, could impart desirable characteristics like thermal stability and resistance to degradation. This versatility underscores the importance of interdisciplinary research in unlocking the full potential of CAS No. 2411256-98-7.

In summary, 4-({4-[5-(Trifluoromethyl)pyridin-2-yl]-1,4-diazepan-1-yl}methyl)phenyl sulfurofluoridate is a multifaceted compound with broad implications for drug discovery, chemical biology, and materials science. Its structural complexity and functional groups position it as a valuable asset in addressing some of the most pressing challenges in modern science. As research continues to evolve, this compound is likely to play a pivotal role in the development of next-generation therapeutics and advanced materials.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.